1-(6-Methylpyridin-2-yl)-2-(quinoxalin-6-yl)ethanone

• IUPAC Name: 1-(6-methylpyridin-2-yl)-2-quinoxalin-6-ylethanone
• InChI: InChI=1S/C16H13N3O/c1-11-3-2-4-14(19-11)16(20)10-12-5-6-13-15(9-12)18-8-7-17-13/h2-9H,10H2,1H3
• InChI Key: SFVCBSILIQWLQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)C(=O)CC2=CC3=NC=CN=C3C=C2
• Molecular Formula: C16H13N3O
• DSSTOX Substance ID: DTXSID40744198
• Molecular Weight: 263.29 g/mol
• CAS RN: 1334763-80-2

Description

1-(6-Methylpyridin-2-yl)-2-(quinoxalin-6-yl)ethanone is a chemical compound that has gained significant attention in the scientific community due to its potential use in drug development. It is a heterocyclic compound that contains both pyridine and quinoxaline moieties in its structure. This compound has shown promising results in various scientific research applications, including its use as a potential anticancer agent.

Scientific Research Applications

• Catalytic Behavior and Organometallic Chemistry : A study synthesized 1-(6-(quinoxalin-2-yl)pyridin-2-yl)ethanone to prepare a series of ligands coordinating with iron(II) and cobalt(II) dichloride. These complexes exhibited catalytic activities for ethylene reactivity, with the iron complexes showing good activity for ethylene oligomerization and polymerization and the cobalt analogues showing moderate activities (Sun et al., 2007).

• Pharmaceutical Applications and Kinase Inhibition : A series of 1-(6-methylpyridin-2-yl)-5-(quinoxalin-6-yl)-1,2,3-triazoles were synthesized and showed significant selectivity as transforming growth factor-β type 1 receptor kinase inhibitors. One of the compounds demonstrated substantial inhibitory activity, indicating potential pharmaceutical applications (Li et al., 2013).

• Anti-Fibrotic Drug Potential : The pharmacokinetics and tissue distribution of a novel ALK5 inhibitor, which included a derivative of 1-(6-Methylpyridin-2-yl)-2-(quinoxalin-6-yl)ethanone, were studied. This compound showed potential as an oral anti-fibrotic drug, with effective distribution into liver, kidneys, and lungs (Kim et al., 2008).

• Corrosion Inhibition : Quinoxalin-6-yl derivatives, including variants of the compound , were investigated as corrosion inhibitors for mild steel in hydrochloric acid. These studies involved electrochemical experiments and quantum chemical calculations, highlighting the compound's potential in corrosion inhibition applications (Olasunkanmi et al., 2015).

• Antimicrobial and Anticancer Activities : Various derivatives of 1-(6-Methylpyridin-2-yl)-2-(quinoxalin-6-yl)ethanone were synthesized and evaluated for antimicrobial and anticancer activities. These compounds were characterized and tested against different microorganisms, showing potential in medicinal chemistry (Vyas et al., 2007).